![molecular formula C8H10N2O B167437 2-Amino-6-methylbenzamide CAS No. 1885-31-0](/img/structure/B167437.png)
2-Amino-6-methylbenzamide
Overview
Description
Scientific Research Applications
Thermal Stability Studies
Research on related compounds like 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA) involves examining their thermal stability. This includes studying the apparent thermodynamic data, activation energy, initial decomposition temperature, and heat release during thermal decomposition. The study by Cong and Cheng (2021) is a notable example in this area.
Role in DNA Repair
Studies have investigated the role of similar compounds in DNA repair processes. For instance, 3-Aminobenzamide, an inhibitor of poly(ADP-ribose) synthesis, has been used to explore its regulatory role during the late stage of repair in cells damaged by methyl methane sulfonate. Cleaver, Milam, and Morgan's (1985) research provides insights into this application (Cleaver, Milam, & Morgan, 1985).
Synthesis and Pharmaceutical Applications
The synthesis of analogs and derivatives of N-methylbenzamide, including those with potential as protein kinase inhibitors, is an area of research. For example, Russell et al. (2015) discussed the preparation of CTx-0152960 and its analogs using a hybrid flow and microwave approach.
Environmental and Material Science
Compounds similar to 2-Amino-6-methylbenzamide have been studied for their potential in environmental applications, like the removal of Ni(II) from aqueous solutions. The study by Rahman and Nasir (2019) on N-(((2-((2-aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide is a significant contribution to this field.
Cancer Research and Anticancer Agents
The development of anticancer agents is another research application. For instance, the discovery of (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide (AZD4877), a kinesin spindle protein inhibitor, indicates the potential of these compounds in cancer treatment (Theoclitou et al., 2011).
Anticonvulsant Activity
Research has also explored the anticonvulsant activities of 4-aminobenzamides. The study by Clark et al. (1984) provides insights into this potential medical application.
Synthetic and Spectroscopic Studies
Synthetic and spectroscopic studies of compounds like 2-methylbenzamide are significant for understanding their chemical properties and potential applications in various fields, including pharmaceuticals. Joshi, Manikpuri, and Khare (2009) conducted such a study with a focus on antimicrobial action (Joshi, Manikpuri, & Khare, 2009).
Corrosion Inhibition
2-Aminobenzene-1,3-dicarbonitriles, similar in structure to this compound, have been investigated for their corrosion inhibition properties. Verma, Quraishi, and Singh's (2015) research highlights their application in protecting mild steel in acidic environments (Verma, Quraishi, & Singh, 2015).
Mechanism of Action
Target of Action
2-Amino-6-methylbenzamide is a biochemical compound used in proteomics research It is structurally related to 2-aminobenzamide histone deacetylase (hdac) inhibitors . HDACs are a group of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This function is crucial for gene regulation, cell cycle progression, and developmental events .
Mode of Action
If we consider its structural similarity to 2-aminobenzamide hdac inhibitors, we can infer that it might interact with its targets (potentially hdacs) by binding to the enzyme’s active site, thereby inhibiting its function . This inhibition could lead to an increase in acetylation levels of histones, resulting in a more relaxed chromatin structure and enhanced gene expression .
Biochemical Pathways
Given its potential role as an hdac inhibitor, it could impact the acetylation-deacetylation equilibrium in cells, which is a critical regulatory mechanism for many cellular processes, including gene expression and protein function .
Result of Action
This could have various downstream effects depending on the specific genes and proteins affected .
Biochemical Analysis
Biochemical Properties
The exact role of 2-Amino-6-methylbenzamide in biochemical reactions is not fully understood. It is known that the compound interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is complex and may involve binding to these molecules, influencing their activity, or participating in biochemical reactions .
Cellular Effects
This compound may have effects on various types of cells and cellular processes. For instance, some derivatives of this compound have shown cytotoxic activity against certain tumor cell lines
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and possible changes in gene expression .
properties
IUPAC Name |
2-amino-6-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4H,9H2,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYKKLCLIASEVDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00588414 | |
Record name | 2-Amino-6-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00588414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1885-31-0 | |
Record name | 2-Amino-6-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00588414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-6-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.